Cas no 51069-90-0 (6-BROMO-4-CHLORO-3-FORMYLCOUMARIN 97)

• Product name: 6-BROMO-4-CHLORO-3-FORMYLCOUMARIN 97
• CAS No: 51069-90-0
• MF: C₁₀H₄BrClO₃
• MW: 287.49400
• CID: 934681
• PubChem ID: 24879110

6-BROMO-4-CHLORO-3-FORMYLCOUMARIN 97 Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-4-CHLORO-3-FORMYLCOUMARIN 97
• 6-bromo-4-chloro-2-oxochromene-3-carbaldehyde
• 6-Bromo-4-chloro-3-formylcoumarin
• 4-Chlor-6-brom-3-formylcumarin
• 6-bromo-4-chloro-2-oxo-2H-chromene-3-carbaldehyde
• A899736
• 6-Bromo-4-chloro-3-formylcoumarin, 97%
• CS-0119932
• A937241
• DTXSID30405241
• starbld0000776
• 6-bromo-4-chloro-2-oxo-chromene-3-carbaldehyde
• SCHEMBL9910631
• E81449
• AKOS015916286
• 51069-90-0

• MDL： MFCD02683800
• Inchi： InChI=1S/C10H4BrClO3/c11-5-1-2-8-6(3-5)9(12)7(4-13)10(14)15-8/h1-4H
• InChI Key： IODFACUSJKQFGW-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1Br)C(=C(C(=O)O2)C=O)Cl

Computed Properties

• Exact Mass: 285.90300
• Monoisotopic Mass: 285.90323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 163-167 °C (lit.)
• PSA: 47.28000
• LogP: 3.02140
• Solubility: Not available

6-BROMO-4-CHLORO-3-FORMYLCOUMARIN 97 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

6-BROMO-4-CHLORO-3-FORMYLCOUMARIN 97 Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives